Cas no 519017-58-4 (2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide
• CAS No: 519017-58-4
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 6030390
• PubChem ID: 1653645
• Update Time: 2025-06-09

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide
• 2-((1H-benzo[d]imidazol-2-yl)thio)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide
• Acetamide, 2-(1H-benzimidazol-2-ylthio)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-
• CHEMBL1873918
• Z57171622
• F1115-0107
• NCGC00100290-01
• HMS1801A07
• AKOS001174678
• EU-0014140
• 519017-58-4

• Inchi： 1S/C21H25N3O2S/c1-4-16-10-8-9-15(3)20(16)24(14-26-5-2)19(25)13-27-21-22-17-11-6-7-12-18(17)23-21/h6-12H,4-5,13-14H2,1-3H3,(H,22,23)
• InChI Key： UOASLCWYDNAUQO-UHFFFAOYSA-N
• SMILES： C(N(COCC)C1=C(C)C=CC=C1CC)(=O)CSC1NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 383.16674822g/mol
• Monoisotopic Mass: 383.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.5Ų

Additional information on 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide

Introduction to 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide (CAS No. 519017-58-4)

The compound 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide, identified by its CAS number 519017-58-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential therapeutic applications and the innovative approach it embodies in drug design. The synthesis and characterization of this compound are rooted in the principles of modern organic chemistry, leveraging advanced methodologies to achieve high purity and yield.

At the core of this compound's structure lies a 1H-1,3-benzodiazole scaffold, which is a well-documented pharmacophore in medicinal chemistry. The benzodiazole moiety is renowned for its role in various pharmacological activities, including anxiolytic, sedative, and muscle relaxant effects. The introduction of a sulfanyl group at the 2-position of the benzodiazole ring further modulates its electronic properties, enhancing interactions with biological targets. This modification is particularly intriguing as it can influence both the solubility and binding affinity of the molecule.

The amide functionality in the compound's name (N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide) adds another layer of complexity. The presence of two substituents on the nitrogen atom—ethoxymethyl and (2-ethyl-6-methylphenyl)—suggests a deliberate design to optimize pharmacokinetic profiles. These substituents can enhance metabolic stability while maintaining sufficient lipophilicity for effective membrane penetration. Such structural features are critical in developing compounds that exhibit prolonged half-lives and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such molecules with unprecedented accuracy. By employing molecular docking techniques, scientists can simulate interactions between 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide and target proteins, providing insights into its potential mechanisms of action. These simulations have hinted at its possible role as an inhibitor of enzymes involved in inflammatory pathways, making it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate affinity for certain neurotransmitter receptors, which could translate into therapeutic benefits for neurological disorders. The 1H-1,3-benzodiazole core interacts with GABA-A receptors, potentially leading to anxiolytic effects similar to traditional benzodiazepines but with improved selectivity to minimize sedative side effects. Additionally, the sulfanyl group may enhance binding through hydrogen bonding interactions, further stabilizing the compound-receptor complex.

The synthesis of 519017-58-4 involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemists. Key steps include nucleophilic substitution reactions to introduce the sulfanyl group and condensation reactions to form the amide bond. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex aryl rings efficiently. These methodologies not only ensure high yields but also allow for scalability, making large-scale production feasible for potential clinical trials.

From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy. Preclinical studies involving cell cultures and animal models are essential before human trials can commence. The structural features of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide have been carefully designed to minimize toxicity while maximizing therapeutic potential. For instance, the presence of polar functional groups enhances water solubility, reducing the risk of systemic toxicity.

The pharmaceutical industry is increasingly leveraging green chemistry principles to develop sustainable synthetic routes. The production of CAS No 519017-58-4 exemplifies this trend by employing catalytic systems that reduce waste and energy consumption. Such environmentally conscious approaches align with global efforts to minimize the ecological footprint of drug development while maintaining high standards of quality and efficacy.

Future research directions for this compound include exploring its potential in combination therapies. By pairing it with other bioactive molecules targeting different pathways, researchers may uncover synergistic effects that enhance therapeutic outcomes. Additionally, investigating its role in disease models could provide new insights into its mechanisms of action and identify novel applications beyond initial therapeutic goals.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds like 519017-58-4 are developed. AI algorithms can analyze vast datasets to identify promising candidates based on structural features alone. This high-throughput screening approach accelerates the drug discovery pipeline significantly compared to traditional methods reliant on empirical testing alone.

In conclusion,2-(1H-1,3-benzodiazol-2 -ylsulfanyl)-N -(ethoxymethyl)-N -(2 -ethyl -6 -methylphenyl)acetamide (CAS No 519017 -58 -4) stands as a testament to innovation in pharmaceutical chemistry. Its complex structure offers unique pharmacological properties that make it a compelling candidate for further research and development . With ongoing studies exploring its therapeutic potential ,this compound holds promise for addressing unmet medical needs across multiple disease areas . As research progresses ,it will be exciting to witness how such advanced molecules shape future treatments .